Cas no 1803677-76-0 (Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803677-76-0
• MF: C₁₀H₈F₃N₃O₃
• MW: 275.184032440186
• CID: 4911079
• Update Time: 2025-10-15

Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F3N3O3/c1-2-18-9(17)5-3-7(19-10(11,12)13)8(15)16-6(5)4-14/h3H,2H2,1H3,(H2,15,16)
• InChI Key： MBSRUVIRMKFFHH-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC(C#N)=C(C(=O)OCC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2
• Topological Polar Surface Area: 98.2

Additional information on Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803677-76-0)

Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803677-76-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its ethyl ester, amino, cyano, and trifluoromethoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development.

The molecular formula of Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate is C₁₁H₉F₃N₃O₃, and its molecular weight is approximately 284.20 g/mol. The compound's structure includes a pyridine ring, which is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The presence of the cyano group adds to the compound's electronic properties, while the trifluoromethoxy substituent enhances its lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of novel compounds with anti-inflammatory and anti-cancer properties. Research has shown that Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate possesses significant potential in these areas. For instance, studies have demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. This makes it an attractive candidate for further investigation as a potential anticancer agent.

The synthesis of Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate nitrile with an amino acid ester, followed by substitution reactions to introduce the trifluoromethoxy group. The detailed synthetic protocols have been published in several scientific journals, providing a solid foundation for researchers interested in exploring this compound further.

In addition to its therapeutic potential, Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate has also been studied for its use as a chemical probe in biological assays. Its unique structure allows it to selectively bind to specific protein targets, making it useful for investigating protein function and interactions. This application has broad implications for drug discovery and basic research in cell biology.

The safety profile of Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803677-76-0) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.